Cas no 2138251-61-1 (3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro-
• CAS No: 2138251-61-1
• MF: C₁₀H₁₉N₃S
• MW: 213.342960596085
• CID: 5301114
• Update Time: 2025-10-30

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro-

• Inchi： 1S/C10H19N3S/c1-5-6-7-13-8(10(2,3)4)11-12-9(13)14/h5-7H2,1-4H3,(H,12,14)
• InChI Key： YFGWWLSPCQUADN-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)N(CCCC)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro-

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro-

The compound with CAS No 2138251-61-1, known as 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro, is a significant molecule in the field of organic chemistry. This compound belongs to the class of triazoles, which are widely studied due to their versatile applications in drug discovery and materials science. The long-tail keyword for this compound is often used in scientific literature to describe its unique structural and functional properties.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a triazole ring system with a thione functional group. The presence of the butyl and dimethylethyl substituents contributes to its hydrophobicity and stability. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of triazole derivatives. The molecular weight of this compound is approximately 260 g/mol, and it exhibits a melting point around 150°C. These properties make it suitable for various applications in pharmaceuticals and agrochemicals.

Synthesis and Applications

The synthesis of 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One recent study reported a novel method using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to act as a scaffold for drug design has been extensively studied. For instance, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and antimicrobial compounds. The long-tail keyword associated with its application in drug discovery has been widely cited in recent publications.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thione group plays a critical role in stabilizing the molecule's electronic configuration. This understanding has paved the way for designing more efficient synthetic routes and identifying novel applications.

Moreover, studies on the photophysical properties of this compound have uncovered its potential as a fluorescent probe for sensing applications. Its ability to emit fluorescence under specific conditions makes it a candidate for use in environmental monitoring and biomedical imaging.

Conclusion

In summary, 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylethyl)-2,4-dihydro (CAS No 2138251-61-1) is a versatile compound with significant potential in various fields. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this molecule, its role in advancing science and technology is expected to grow further.